Cas no 396724-06-4 (4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide)

• Product Name: 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide
• CAS No: 396724-06-4
• MF: C₂₃H₃₁N₃OS
• MW: 397.576744318008
• CID: 5947554
• PubChem ID: 4432366
• Update Time: 2025-07-16

4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide
• Cyclohexanecarboxamide, 4-butyl-N-[2,6-dihydro-2-(4-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• 4-butyl-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]cyclohexane-1-carboxamide
• SR-01000445284
• AKOS024599805
• F0778-0392
• 4-butyl-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclohexanecarboxamide
• SCHEMBL4879500
• SR-01000445284-1
• 4-butyl-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclohexane-1-carboxamide
• Oprea1_694885
• 396724-06-4

• Inchi： 1S/C23H31N3OS/c1-3-4-5-17-8-10-18(11-9-17)23(27)24-22-20-14-28-15-21(20)25-26(22)19-12-6-16(2)7-13-19/h6-7,12-13,17-18H,3-5,8-11,14-15H2,1-2H3,(H,24,27)
• InChI Key： GUBBQCCWZKTDOC-UHFFFAOYSA-N
• SMILES： C1(C(NC2N(C3=CC=C(C)C=C3)N=C3CSCC3=2)=O)CCC(CCCC)CC1

Computed Properties

• Exact Mass: 397.21878379g/mol
• Monoisotopic Mass: 397.21878379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 599.0±50.0 °C(Predicted)
• pka: 13.80±0.20(Predicted)

Additional information on 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide

Introduction to 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide (CAS No. 396724-06-4) in Modern Chemical and Pharmaceutical Research

4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide, identified by the CAS number 396724-06-4, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This molecule, featuring a unique fusion of thienopyrazole and cyclohexane moieties, exhibits a promising profile for further exploration in drug discovery and therapeutic development. The presence of multiple heterocyclic rings and functional groups positions it as a candidate for modulating various biological pathways, making it a subject of intense interest among researchers seeking novel pharmacophores.

The chemical structure of 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide is characterized by its intricate arrangement of atoms. The core framework consists of a thienopyrazole ring system, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The thienopyrazole moiety is further substituted with a cyclohexane ring at the 3-position, introducing conformational flexibility that could enhance binding affinity and selectivity. Additionally, the presence of a butyl group at the 1-position and a 4-methylphenyl group at the 2-position adds further complexity and potential for fine-tuning pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using virtual screening and molecular dynamics simulations suggest that 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide may interact with targets involved in inflammatory responses and neurodegenerative diseases. The thienopyrazole ring is particularly noteworthy for its potential to modulate enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Moreover, the cyclohexane substituent may contribute to favorable pharmacokinetic properties by enhancing solubility and reducing metabolic clearance.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial assays indicate that 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide exhibits inhibitory activity against certain enzymes associated with pain and inflammation. For instance, preliminary data suggests it may inhibit COX-2 at concentrations comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs), albeit with different selectivity profiles. This observation aligns with the growing interest in developing dual inhibitors that target both COX and LOX pathways to achieve more comprehensive therapeutic effects.

The role of heterocyclic compounds in drug discovery cannot be overstated. Thienopyrazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The structural features of 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide, particularly the thienopyrazole core, position it as a valuable building block for designing novel therapeutics. Researchers are exploring synthetic routes to modify this scaffold further, aiming to optimize its bioactivity while minimizing potential side effects. Advances in synthetic methodologies have made it possible to introduce diverse functional groups with precision, allowing for tailored modifications based on structural insights gained from computational studies.

One of the most exciting aspects of this compound is its potential application in addressing neurodegenerative disorders. The thienopyrazole moiety has shown promise in preclinical models as a modulator of neurotransmitter systems implicated in conditions such as Alzheimer's disease and Parkinson's disease. The cyclohexane ring may contribute to central nervous system penetration by enhancing lipophilicity while maintaining metabolic stability. Ongoing research aims to elucidate the exact mechanisms through which this compound exerts its effects on neural pathways. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are being employed to determine high-resolution structures of protein-ligand complexes involving this molecule.

The development of novel drug candidates is often hampered by challenges related to solubility, bioavailability, and metabolic stability. However, 4-butyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylcyclohexane-1-carboxamide demonstrates encouraging properties in these areas due to its optimized molecular architecture. Computational predictions indicate that modifications to the butyl and phenyl substituents could further enhance solubility while preserving bioactivity. Such insights are derived from quantitative structure-property relationship (QSPR) studies that correlate molecular descriptors with physicochemical properties relevant to drug development.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of laboratory findings into clinical applications. Preclinical studies are underway to evaluate the safety profile and efficacy of 4-butyl-N - 2 - ( 4 - methylphenyl ) - 2 H , 4 H , 6 H - thieno 3 , 4 - cpyrazol - 3 - ylcyclohexane - 1 - carboxamide in animal models of inflammation and neurodegeneration. These studies will provide critical data on dosing regimens, toxicity thresholds, and potential therapeutic windows before human trials can commence.

The integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how compounds like 396724 - 06 - 04 are identified and optimized. AI-driven platforms can analyze vast datasets rapidly，identifying promising candidates based on structural features，biological activity，and pharmacokinetic profiles。Machine learning algorithms have been trained on large libraries of approved drugs， enabling them to predict new molecular entities with desirable properties。This high-throughput approach has reduced the time required from bench-to-market significantly，making it feasible to explore more complex scaffolds such as those represented by thienopyrazole derivatives。

Future directions in research on thienopyrazole-based compounds include exploring their potential as kinase inhibitors，which are implicated in cancer progression。The ability of these molecules to modulate multiple signaling pathways simultaneously makes them attractive candidates for multitarget drugs。Additionally，investigators are investigating their role as antiviral agents，given the success of certain heterocyclic compounds against viral infections。The versatility of this scaffold allows for extensive structural diversification，opening up numerous possibilities for therapeutic intervention。

The synthesis strategies employed for preparing thienopyrazole derivatives have evolved considerably over recent years。Catalytic methods now enable efficient construction of complex rings without excessive waste or harsh conditions。Green chemistry principles are being incorporated into synthetic routes，reducing reliance on hazardous reagents or energy-intensive processes。These advancements not only improve efficiency but also align with regulatory requirements favoring environmentally sustainable practices。

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